Cas no 101480-26-6 (Propanamide, N-(4-phenoxyphenyl)-)

Propanamide, N-(4-phenoxyphenyl)- structure
101480-26-6 structure
Product Name:Propanamide, N-(4-phenoxyphenyl)-
CAS No:101480-26-6
MF:C15H15NO2
MW:241.285104036331
CID:1129306
PubChem ID:910262
Update Time:2025-04-20

Propanamide, N-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(4-phenoxyphenyl)-
    • 101480-26-6
    • Oprea1_177105
    • N-(4-phenoxyphenyl)propanamide
    • SCHEMBL2173035
    • AKOS000498935
    • AG-205/05135061
    • N-(4-phenoxyphenyl)propionamide
    • CS-0335719
    • STL070892
    • CCG-315269
    • Inchi: 1S/C15H15NO2/c1-2-15(17)16-12-8-10-14(11-9-12)18-13-6-4-3-5-7-13/h3-11H,2H2,1H3,(H,16,17)
    • InChI Key: IYSAOZFRXQYCDR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)NC(CC)=O

Computed Properties

  • Exact Mass: 241.11035
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

Propanamide, N-(4-phenoxyphenyl)- Related Literature

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